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Compound of Interest

Compound Name: Propoxycyclohexane
Cat. No.: B12942481
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
propoxycyclohexane (CoH1sO, Molecular Weight: 142.24 g/mol ), a saturated ether. The
document details predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass
Spectrometry (MS) data, alongside standardized experimental protocols for data acquisition.
This guide is intended to serve as a valuable resource for the identification and characterization
of this compound in a laboratory setting.

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for propoxycyclohexane.
This data has been generated using computational prediction tools and is intended to be a
reference for experimental verification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted *H NMR Data for Propoxycyclohexane
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Chemical Shift (8)

Multiplicity Integration Assignment
Ppm
3.45 t 2H O-CH2-CHz2-CHs
3.25 m 1H O-CH-(CH2)s
Cyclohexyl H (axial,
1.75-1.85 m 2H _
adjacent to O-CH)
1.60 sextet 2H O-CH2-CH2-CHs
Cyclohexyl H
1.20-1.40 m 8H o
(remaining)
0.92 t 3H O-CH2-CH2-CHs

Predicted in CDCIsz at 400 MHz.

Table 2: Predicted 13C NMR Data for Propoxycyclohexane

Chemical Shift (6) ppm

Carbon Atom

77.5 CH-O

70.0 O-CH2-CH2-CHs

32.0 Cyclohexyl C (adjacent to C-O)
26.0 Cyclohexyl C

24.5 Cyclohexyl C

23.0 O-CH2-CH2-CHs

10.5 O-CH2-CH2-CHs

Predicted in CDCls.

Infrared (IR) Spectroscopy
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Ethers are primarily characterized by a strong C-O stretching absorption in the fingerprint

region of the IR spectrum.[1][2][3][4][5] The absence of strong absorptions for O-H (around

3300 cm~1) and C=0 (around 1700 cm~1) groups is also indicative of an ether.

Table 3: Predicted IR Absorption Bands for Propoxycyclohexane

Wavenumber (cm~?)

Intensity

Vibration

2850 - 2960 Strong, Sharp C-H Stretch (Alkyl)
1445 - 1470 Medium C-H Bend (CH-)
1370 - 1380 Weak C-H Bend (CH5)
1080 - 1150 Strong, Broad C-O Stretch (Ether)

Mass Spectrometry (MS)

The mass spectrum of an ether is typically characterized by fragmentation via cleavage of the

C-C bond alpha to the oxygen atom.

Table 4: Predicted Mass Spectrometry Data for Propoxycyclohexane

m/z Relative Abundance (%) Proposed Fragment

142 15 [M]* (Molecular lon)

113 40 [M - C2Hs]*

99 100 (Base Peak) [M - CsH7]*

83 60 [CeH11]* (Cyclohexyl cation)
57 85 [CaHo]* or [C3Hs0]*

43 70 [CsH7]* (Propyl cation)

Experimental Protocols

The following are generalized protocols for the acquisition of spectroscopic data for a liquid

sample such as propoxycyclohexane.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution *H and 13C NMR spectra of propoxycyclohexane.

Materials:

Propoxycyclohexane sample

Deuterated chloroform (CDCIs)

NMR tube and cap

Pipette

Vortex mixer (optional)

NMR spectrometer
Procedure:
e Sample Preparation:

o For 'H NMR, dissolve 5-20 mg of propoxycyclohexane in approximately 0.6-0.7 mL of
CDCls in a clean, dry vial.

o For 3C NMR, a more concentrated solution of 20-50 mg in 0.6-0.7 mL of CDCls is
recommended.

o Ensure the sample is fully dissolved. Gentle vortexing can be used to aid dissolution.

o Using a pipette, transfer the solution into a clean, dry NMR tube to a height of about 4-5
cm.

o Cap the NMR tube securely.
e Instrument Setup and Data Acquisition:

o Insert the NMR tube into the spectrometer's spinner turbine and adjust the depth using a
gauge.
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Place the sample into the NMR magnet.
Lock the spectrometer onto the deuterium signal of the CDCls.

Shim the magnetic field to optimize its homogeneity, which will improve the resolution of
the spectra.

Set the appropriate acquisition parameters for either *H or 33C NMR, including the number
of scans, spectral width, and relaxation delay.

Acquire the spectrum.

Data Processing:

[e]

Apply Fourier transformation to the acquired free induction decay (FID) to obtain the
spectrum.

Phase the spectrum to ensure all peaks are in the positive phase.

Calibrate the chemical shift scale using the residual solvent peak (CDCls at 7.26 ppm for
'H and 77.16 ppm for 13C).

Integrate the peaks in the *H NMR spectrum to determine the relative ratios of protons.

Identify the chemical shifts of the peaks in both *H and 3C NMR spectra.

Infrared (IR) Spectroscopy

Objective: To obtain the infrared spectrum of liquid propoxycyclohexane.

Materials:

Propoxycyclohexane sample

FTIR spectrometer

Salt plates (e.g., NaCl or KBr) and holder

Pipette
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» Acetone and lens paper for cleaning
Procedure:
o Sample Preparation (Neat Liquid):

o Ensure the salt plates are clean and dry. If necessary, clean them with a small amount of
acetone and wipe with a lint-free tissue.

o Place one to two drops of liquid propoxycyclohexane onto the center of one salt plate.

o Carefully place the second salt plate on top, spreading the liquid into a thin, uniform film
between the plates.

o Data Acquisition:
o Place the salt plate assembly into the sample holder of the FTIR spectrometer.

o Acquire a background spectrum of the empty sample compartment to subtract any
atmospheric interferences (e.g., CO2z, H20).

o Acquire the sample spectrum.
» Data Processing:

o The software will automatically ratio the sample spectrum against the background
spectrum to produce the final infrared spectrum.

o Label the significant absorption bands with their corresponding wavenumbers (cm™1).

Mass Spectrometry (MS)

Objective: To obtain the mass spectrum of propoxycyclohexane.
Materials:
» Propoxycyclohexane sample

o Mass spectrometer with an appropriate ionization source (e.g., Electron lonization - EIl)
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o Sample introduction system (e.g., direct injection or via Gas Chromatography - GC)
» Volatile solvent (if using GC-MS)

Procedure:

e Sample Introduction:

o Direct Infusion: Introduce a small amount of the neat liquid sample directly into the ion
source via a heated probe or syringe pump.

o GC-MS: Prepare a dilute solution of propoxycyclohexane in a volatile solvent (e.g.,
dichloromethane or hexane). Inject the solution into the gas chromatograph, where the
compound will be separated and then introduced into the mass spectrometer.

« lonization and Analysis:

[e]

The sample is vaporized and then ionized in the ion source (for El, typically with a 70 eV
electron beam).

[e]

The resulting ions (molecular ion and fragment ions) are accelerated into the mass
analyzer.

[e]

The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

The detector records the abundance of each ion.

o

» Data Processing:

o The instrument's software generates a mass spectrum, which is a plot of relative ion
abundance versus m/z.

o Identify the molecular ion peak (if present) and the major fragment ions.

o Analyze the fragmentation pattern to deduce structural information.

Spectroscopic Analysis Workflow
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The following diagram illustrates a logical workflow for the spectroscopic analysis of a
compound like propoxycyclohexane.

Propoxycyclohexane Sample

NMR Spectroscopy

(*H and =C) IR Spectroscopy Mass Spectrometry

N
Data Analysis: Data Analysis: Data Analysis:
Chemical Shifts, Multiplicity, Functional Group Molecular Weight,
Integration, Connectivity Identification Fragmentation Pattern

Structure Elucidation
and Verification

Click to download full resolution via product page

Caption: Workflow for the spectroscopic analysis of propoxycyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Spectroscopic Analysis of Propoxycyclohexane: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12942481/docs#spectroscopic-analysis-of-
propoxycyclohexane-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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